Cas no 1249551-21-0 (2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol)

• Product Name: 2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol
• CAS No: 1249551-21-0
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 2161514
• Update Time: 2025-06-08

2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol
• 2-(Isopropyl(3-methoxybenzyl)amino)ethanol
• AM91355
• 2-[Isopropyl-(3-methoxybenzyl)amino]ethanol

• Inchi： 1S/C13H21NO2/c1-11(2)14(7-8-15)10-12-5-4-6-13(9-12)16-3/h4-6,9,11,15H,7-8,10H2,1-3H3
• InChI Key： DKVLIKLUCJTSKB-UHFFFAOYSA-N
• SMILES： OCCN(CC1C=CC=C(C=1)OC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 185
• Topological Polar Surface Area: 32.7

Additional information on 2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol

Introduction to 2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol (CAS No. 1249551-21-0)

2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol, with the CAS number 1249551-21-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in drug development and molecular research. The presence of both isopropyl and 3-methoxy-benzyl substituents in its molecular structure suggests a high degree of functional diversity, making it a valuable candidate for further exploration.

The chemical structure of 2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol consists of an ethanol backbone substituted with an isopropyl group and a 3-methoxy-benzyl amine moiety. This unique arrangement imparts distinct chemical properties that make it suitable for various biochemical interactions. The compound's solubility profile, reactivity, and potential biological activity are areas of active investigation, particularly in the context of developing novel therapeutic agents.

In recent years, there has been growing interest in the synthesis and characterization of compounds with similar structural motifs. The incorporation of aromatic rings such as the benzyl group, combined with functionalized side chains like the isopropyl and methoxy groups, has been shown to enhance binding affinity and selectivity in drug-target interactions. This has led to several studies exploring the pharmacological potential of such derivatives.

One of the most compelling aspects of 2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol is its versatility in synthetic chemistry. The compound can serve as a building block for more complex molecules, allowing chemists to design intricate structures with tailored properties. For instance, its amine functionality can be further modified through coupling reactions to introduce additional pharmacophores or tags for analytical purposes.

The pharmaceutical industry has been particularly keen on exploring such compounds due to their potential as intermediates in drug synthesis. The ability to modify the structure while retaining key functional groups allows for rapid optimization of lead compounds. This flexibility is crucial in the early stages of drug discovery, where multiple iterations are often required to achieve the desired efficacy and safety profiles.

Recent advancements in computational chemistry have also facilitated the study of 2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol. Molecular modeling techniques can predict how this compound interacts with biological targets, providing valuable insights into its potential therapeutic applications. These simulations have helped researchers identify promising candidates for further experimental validation.

In addition to its synthetic utility, 2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol has shown promise in preliminary biological assays. Studies have indicated that derivatives with similar structural features may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. While more extensive research is needed to fully understand its mechanism of action, these initial findings are encouraging for future development efforts.

The compound's stability under various conditions is another critical factor that influences its practicality in research and industrial applications. Researchers have been investigating how environmental factors such as temperature, pH, and solvent type affect its integrity. Understanding these parameters ensures that the compound can be stored and handled effectively throughout different stages of development.

The role of 2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol in interdisciplinary research is also noteworthy. Its properties make it relevant not only to medicinal chemistry but also to materials science and biotechnology. For example, it could be used as a precursor for developing novel polymers or as a component in bio-inspired materials designed for specific applications.

The regulatory landscape surrounding such compounds is another important consideration. Ensuring compliance with safety and quality standards is essential for their use in both academic and commercial settings. Regulatory agencies often require detailed documentation regarding synthesis methods, purity levels, and toxicological profiles before approving new substances for widespread use.

In conclusion, 2-[Isopropyl-(3-methoxy-benzyl)-amino]-ethanol (CAS No. 1249551-21-0) represents a fascinating area of study within pharmaceutical chemistry. Its unique structure offers numerous possibilities for further exploration, from drug development to advanced materials research. As scientific understanding continues to evolve, this compound will likely play an increasingly significant role in addressing complex challenges across multiple disciplines.